![molecular formula C9H10Cl2F3N B6215578 {[3-chloro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride CAS No. 2731014-19-8](/img/new.no-structure.jpg)
{[3-chloro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride
Overview
Description
{[3-chloro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride is a chemical compound that features a trifluoromethyl group, which is known for its significant impact on the biological activity and physical properties of molecules. This compound is of interest in various fields, including pharmaceuticals, agrochemicals, and materials science.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of {[3-chloro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride typically involves multiple steps. One common method includes the Friedel-Crafts acylation followed by a conversion from the acyl group to an alkane and then nitration .
Industrial Production Methods
Industrial production methods for this compound often involve large-scale reactions under controlled conditions to ensure high yield and purity. The use of specific reagents and catalysts, such as boron reagents in Suzuki-Miyaura coupling, is common in industrial settings .
Chemical Reactions Analysis
Types of Reactions
{[3-chloro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride undergoes various types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.
Substitution: This reaction involves the replacement of one atom or group of atoms with another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. Conditions such as temperature, pressure, and solvent choice are crucial for optimizing these reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different products compared to reduction or substitution reactions.
Scientific Research Applications
{[3-chloro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride has a wide range of scientific research applications:
Chemistry: It is used in the synthesis of various organic compounds and as a reagent in chemical reactions.
Industry: It is used in the production of agrochemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of {[3-chloro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride involves its interaction with specific molecular targets and pathways. For example, it may bind to DNA or proteins, leading to changes in cellular processes . The trifluoromethyl group plays a crucial role in enhancing the compound’s biological activity and stability .
Comparison with Similar Compounds
Similar Compounds
- 4-chloro-3-(trifluoromethyl)phenylamine
- 4-chloro-3-(trifluoromethyl)benzylamine
- 4-chloro-3-(trifluoromethyl)phenylmethanol
Uniqueness
{[3-chloro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties.
Properties
CAS No. |
2731014-19-8 |
|---|---|
Molecular Formula |
C9H10Cl2F3N |
Molecular Weight |
260.1 |
Purity |
95 |
Origin of Product |
United States |
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